ethyl 1-amino-5-cyano-4-(3-fluoro-4-nitrophenyl)-1H-pyrrole-3-carboxylate

• Molecular Formula: C14H11FN4O4
• Molecular Weight: 318.26 g/mol
• IUPAC Name: ethyl 1-amino-5-cyano-4-(3-fluoro-4-nitrophenyl)pyrrole-3-carboxylate
• InChI: InChI=1S/C14H11FN4O4/c1-2-23-14(20)9-7-18(17)12(6-16)13(9)8-3-4-11(19(21)22)10(15)5-8/h3-5,7H,2,17H2,1H3
• InChI Key: PYCQAKCZXYCIMY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C(=C1C2=CC(=C(C=C2)[N+](=O)[O-])F)C#N)N

Description

Ethyl 1-amino-5-cyano-4-(3-fluoro-4-nitrophenyl)-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C14H11FN4O4 and its molecular weight is 318.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 5-cyano-4-(3-fluoro-4-nitrophenyl)-1H pyrrole-3-carboxylate (31.9 g, 105.2 mmol) in DMF (1.5 L) was slowly added NaH (34.54 g, 136.7 mmol). After the evolution of gas had ceased (aminooxy)(diphenyl)phosphine oxide (34.4 g, 147.3 mmol) was added in one portion. Upon addition of (aminooxy)(diphenyl)phosphine oxide the reaction mixture solidified. The reaction mixture was heated to 80° C. during which time the solids broke up and mixture stirred freely. The reaction was heated for 3 h, then cooled and the DMF was removed under reduced pressure. The remaining slurry was dissolved in EtOAc (500 mL) and filtered to remove a majority of the phosphinic acid. The filter cake was washed with EtOAc and the organics were concentrated in vacuo. The product was purified by crystallization from hot ACN to provide a tan solid (24.0 g, 75.31 mmol) in 71% yield. 1H-NMR (DMSO-d6) δ 8.21 (app t, J=8.4 Hz, 1H), 7.73 (s, 1H), 7.71 (dd, J=12.4, 2.0 Hz, 1H), 7.48 (m, 1H), 6.72 (s, 2H), 4.11 (q, J=7.2 Hz, 2H), 1.14 (t, J=7.2 Hz, 3H).